5B-PREGNANE-3A-17A-20B-TRIOL*CRYSTALLINE
5B-PREGNANE-3A-17A-20B-TRIOL*CRYSTALLINE
Brand Name:
Vulcanchem
CAS No.:
1165-28-2
VCID:
VC0072053
InChI:
InChI=1S/C21H36O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h13-18,22-24H,4-12H2,1-3H3/t13-,14-,15-,16-,17+,18+,19+,20+,21+/m1/s1
SMILES:
CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O
Molecular Formula:
C21H36O3
Molecular Weight:
336.5 g/mol
5B-PREGNANE-3A-17A-20B-TRIOL*CRYSTALLINE
CAS No.: 1165-28-2
Main Products
VCID: VC0072053
Molecular Formula: C21H36O3
Molecular Weight: 336.5 g/mol
| CAS No. | 1165-28-2 |
|---|---|
| Product Name | 5B-PREGNANE-3A-17A-20B-TRIOL*CRYSTALLINE |
| Molecular Formula | C21H36O3 |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | (3R,5R,8R,9S,10S,13S,14S,17R)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C21H36O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h13-18,22-24H,4-12H2,1-3H3/t13-,14-,15-,16-,17+,18+,19+,20+,21+/m1/s1 |
| Standard InChIKey | SCPADBBISMMJAW-OYMMSLOLSA-N |
| Isomeric SMILES | C[C@H]([C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)C)O)O |
| SMILES | CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O |
| Canonical SMILES | CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O |
| PubChem Compound | 101997 |
| Last Modified | Nov 11 2021 |
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